Cas no 1423034-38-1 (2-{[3-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride)

• Product Name: 2-{[3-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride
• CAS No: 1423034-38-1
• MF: C₈H₁₀ClF₃N₂O
• MW: 242.626011371613
• CID: 4598535
• Update Time: 2025-05-21

2-{[3-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-(2-aminoethoxy)-3-(trifluoromethyl)pyridine hydrochloride
• 2-{[3-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride

• Inchi： 1S/C8H9F3N2O.ClH/c9-8(10,11)6-2-1-4-13-7(6)14-5-3-12;/h1-2,4H,3,5,12H2;1H
• InChI Key： WWTJBWRGRVEUBD-UHFFFAOYSA-N
• SMILES： C(C1C=CC=NC=1OCCN)(F)(F)F.Cl

Additional information on 2-{[3-(trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride

Comprehensive Overview of 2-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine Hydrochloride (CAS No. 1423034-38-1)

2-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride (CAS No. 1423034-38-1) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its pyridine core and trifluoromethyl functional group, exhibits unique chemical properties that make it valuable for various applications. Researchers and industry professionals frequently search for this compound due to its potential in drug discovery and material science.

The molecular structure of 2-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride includes a pyridine ring substituted with a trifluoromethyl group at the 3-position and an ethoxyamine side chain. This combination of functional groups contributes to its reactivity and solubility, making it a versatile intermediate in synthetic chemistry. The hydrochloride salt form enhances its stability, which is crucial for storage and handling in laboratory settings.

One of the most searched topics related to this compound is its role in medicinal chemistry. The trifluoromethyl group is known to improve the metabolic stability and bioavailability of drug candidates, which is why 2-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride is often explored in the development of new therapeutics. Its potential applications include central nervous system (CNS) drugs, anti-inflammatory agents, and antimicrobial compounds.

In addition to pharmaceuticals, this compound is also relevant in agrochemical research. The pyridine and trifluoromethyl moieties are common in pesticides and herbicides, leading to inquiries about its use in crop protection. Researchers are investigating its efficacy as a synergist or active ingredient in formulations aimed at enhancing agricultural productivity.

The synthesis of 2-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride typically involves multi-step organic reactions, including nucleophilic substitution and salt formation. These processes are optimized to achieve high yields and purity, which are critical for industrial-scale production. Recent advancements in green chemistry have also sparked interest in developing more sustainable synthetic routes for this compound.

Market trends indicate a growing demand for fluorinated compounds like 2-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride, driven by their expanding applications in life sciences and materials. Companies specializing in custom synthesis and contract research often list this compound in their catalogs, catering to the needs of academic and industrial clients. Its CAS number 1423034-38-1 serves as a unique identifier for procurement and regulatory compliance.

From a safety perspective, handling 2-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride requires standard laboratory precautions. While it is not classified as a hazardous material, proper ventilation and personal protective equipment (PPE) are recommended to minimize exposure. Safety data sheets (SDS) provide detailed guidelines for storage, transportation, and disposal.

In summary, 2-{[3-(Trifluoromethyl)pyridin-2-yl]oxy}ethan-1-amine hydrochloride (CAS No. 1423034-38-1) is a compound of significant interest due to its pharmaceutical and agrochemical potential. Its unique structural features and versatile applications make it a subject of ongoing research and development. As the scientific community continues to explore its properties, this compound is likely to remain a key player in the advancement of specialty chemicals.